Cas no 130188-77-1 (Ethanone, 1-(4-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]-)

• Product Name: Ethanone, 1-(4-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]-
• CAS No: 130188-77-1
• MF: C₁₅H₁₃NO₅S
• MW: 319.332422971725
• CID: 2769860
• PubChem ID: 10969213
• Update Time: 2025-04-21

Ethanone, 1-(4-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 130188-77-1
• DTXSID70450235
• Ethanone, 1-(4-methylphenyl)-2-[(4-nitrophenyl)sulfonyl]-

• Inchi： 1S/C15H13NO5S/c1-11-2-4-12(5-3-11)15(17)10-22(20,21)14-8-6-13(7-9-14)16(18)19/h2-9H,10H2,1H3
• InChI Key： LKSDYWRNHQYOTB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(CC(C1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 319.05144369Da
• Monoisotopic Mass: 319.05144369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų